N-[1-(2,5-difluorophenyl)cyclopropyl]-3-(2,5-dioxo-4-imidazolidinyl)propanamide

• IUPAC Name: N-[1-(2,5-difluorophenyl)cyclopropyl]-3-(2,5-dioxoimidazolidin-4-yl)propanamide
• InChI: InChI=1S/C15H15F2N3O3/c16-8-1-2-10(17)9(7-8)15(5-6-15)20-12(21)4-3-11-13(22)19-14(23)18-11/h1-2,7,11H,3-6H2,(H,20,21)(H2,18,19,22,23)
• InChI Key: ZLDYJSOTPPWBDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=C(C=CC(=C2)F)F)NC(=O)CCC3C(=O)NC(=O)N3
• Molecular Formula: C15H15F2N3O3
• Molecular Weight: 323.29 g/mol

Description

N-[1-(2,5-difluorophenyl)cyclopropyl]-3-(2,5-dioxo-4-imidazolidinyl)propanamide, also known as DCPA, is a chemical compound that has been widely studied for its potential applications in scientific research. DCPA has been shown to have a number of biochemical and physiological effects, and its mechanism of action has been the subject of intense investigation. In

Scientific Research Applications

Synthesis and Biological Activity

• Tri- and Difluoromethoxylated N-based Heterocycles : Research on the synthesis of F3CO- and F2HCO-analogues of imidacloprid and thiacloprid demonstrated the development of novel compounds with potential insecticidal activity. This work highlights the synthesis strategies and biological evaluations of these compounds, providing insights into their potential applications in pest control (Landelle et al., 2017).

• Antifungal and Antibacterial Derivatives : Studies on new 1,3-diaryl-5-thioxo-imidazolidin-2,4-dione derivatives revealed their synthesis, reactions, and evaluation of antibacterial and antifungal activities. These compounds showed significant activities against tested organisms, highlighting their potential in developing new therapeutic agents (El-Sharief et al., 2016).

Herbicidal Activity

• Herbicidal Applications : The synthesis and herbicidal activity of certain compounds, such as N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide, were investigated, indicating their effectiveness in weed control. This research suggests potential agricultural applications for these chemical entities (Liu et al., 2008).

Chemical Synthesis Techniques

• Novel Synthesis Approaches : Investigations into the synthesis of imidazol(in)ium-2-carboxylates as precursors for N-heterocyclic carbene in catalysis demonstrated innovative approaches to creating compounds for olefin metathesis and cyclopropanation reactions. Such research outlines the versatility of these compounds in synthetic chemistry applications (Tudose et al., 2006).